Cas no 1781738-20-2 (2-amino-2-(oxan-4-yl)propan-1-ol)

• Product name: 2-amino-2-(oxan-4-yl)propan-1-ol
• CAS No: 1781738-20-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6422429
• PubChem ID: 84071909

2-amino-2-(oxan-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(oxan-4-yl)propan-1-ol
• 1781738-20-2
• EN300-1841305

• Inchi： 1S/C8H17NO2/c1-8(9,6-10)7-2-4-11-5-3-7/h7,10H,2-6,9H2,1H3
• InChI Key： RIBFADRSQFNSNQ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)(CO)N

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų
• XLogP3: -0.6

Additional information on 2-amino-2-(oxan-4-yl)propan-1-ol

Introduction to 2-Amino-2-(Oxan-4-Yl)Propan-1-Ol (CAS No. 1781738-20-2)

The compound 2-amino-2-(oxan-4-yl)propan-1-ol, identified by the CAS registry number CAS No. 1781738-20-2, is a versatile organic molecule with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure featuring an amino group, an oxane ring, and a hydroxyl group, has garnered attention due to its potential in drug delivery systems, polymer synthesis, and as a building block for advanced materials.

Recent studies have highlighted the importance of oxane-containing compounds in the development of biocompatible materials. The oxane ring, also known as a tetrahydrofuran ring, imparts unique properties such as flexibility and solubility to the molecule. These properties make 2-amino-2-(oxan-4-yloxy)propanol an ideal candidate for applications in drug delivery systems, where solubility and controlled release are critical factors.

In terms of synthesis, researchers have explored various methods to efficiently produce 2-amino derivatives. One notable approach involves the use of catalytic asymmetric synthesis, which not only enhances yield but also ensures high enantiomeric purity. This advancement is particularly relevant for pharmaceutical applications where stereochemistry plays a crucial role in drug efficacy.

The hydroxyl group present in the molecule further enhances its functional versatility. It allows for easy modification through various chemical reactions, such as esterification or etherification, enabling the creation of derivatives with tailored properties. For instance, recent research has demonstrated the use of this compound as a precursor for synthesizing bioabsorbable polymers, which are increasingly sought after in medical devices and tissue engineering.

Moreover, the amino group in propanol derivatives facilitates hydrogen bonding and other intermolecular interactions, making it suitable for applications in supramolecular chemistry. This has led to investigations into its potential use in self-assembling systems and molecular recognition technologies.

In conclusion, CAS No. 1781738-20-2, or 2-amino-2-(oxan-4-yloxy)propanol, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research directions, underscoring its importance in contemporary chemical science.